Cas no 332161-75-8 (<br>4-((4-(tert-butyl)benzyl)thio)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyr imidine)

• Product Name: <br>4-((4-(tert-butyl)benzyl)thio)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyr imidine
• CAS No: 332161-75-8
• MF: C₂₁H₂₄N₂S₂
• MW: 368.558662414551
• CID: 3070758
• PubChem ID: 2042175
• Update Time: 2025-04-21

<br>4-((4-(tert-butyl)benzyl)thio)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyr imidine Chemical and Physical Properties

Names and Identifiers

• <br>4-((4-(tert-butyl)benzyl)thio)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyr imidine
• AKOS000577534
• STL346708
• 4-((4-(tert-Butyl)benzyl)thio)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine
• 4-(4-tert-Butyl-benzylsulfanyl)-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine
• CS-0359980
• 332161-75-8
• 4-[(4-tert-butylbenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine

• MDL： MFCD01819040
• Inchi： 1S/C21H24N2S2/c1-21(2,3)15-10-8-14(9-11-15)12-24-19-18-16-6-4-5-7-17(16)25-20(18)23-13-22-19/h8-11,13H,4-7,12H2,1-3H3
• InChI Key： KEBPRPVKAGJUSC-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N=CN=2)SCC2C=CC(=CC=2)C(C)(C)C)C2=C1CCCC2

Computed Properties

• Exact Mass: 368.13809112Da
• Monoisotopic Mass: 368.13809112Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 79.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines